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Compound of Interest

Compound Name: 2,5-Dimethyl-4-propylheptane

Cat. No.: B14543059 Get Quote

For Immediate Release

This whitepaper provides a comprehensive overview of the chemical and physical properties of

2,5-Dimethyl-4-propylheptane, a saturated acyclic alkane. The information is targeted toward

researchers, scientists, and professionals in drug development and chemical synthesis who

require precise data for modeling and experimental design.

Core Molecular Data
2,5-Dimethyl-4-propylheptane is a branched alkane. Its structure consists of a seven-carbon

heptane backbone with two methyl groups at positions 2 and 5, and a propyl group at position

4.

Molecular Formula and Weight

The fundamental properties of 2,5-Dimethyl-4-propylheptane are detailed below. The

molecular formula is C12H26.[1][2][3] Its molecular weight is approximately 170.33 g/mol .[1][2]

[4][5]
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Property Value Source

Molecular Formula C12H26
PubChem[1][3][5],

ChemicalBook[2]

Molecular Weight 170.33 g/mol PubChem[1][4][5]

IUPAC Name 2,5-dimethyl-4-propylheptane PubChem[1]

CAS Number 62185-32-4 PubChem[1], Chemsrc[6]

Physicochemical Properties
Limited experimental data is available for this specific isomer. However, estimated properties

provide valuable insights for practical applications.

Property Estimated Value Source

Boiling Point 190°C ChemicalBook[2]

Density 0.7590 ChemicalBook[2]

Refractive Index 1.4248 ChemicalBook[2]

Melting Point -50.8°C ChemicalBook[2]

Structural Representation and Logic
To understand the connectivity of 2,5-Dimethyl-4-propylheptane, a structural hierarchy can be

visualized. This diagram illustrates the relationship between the parent chain and its

substituents, which is fundamental to its IUPAC nomenclature.
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A diagram illustrating the structural components of the molecule.

Context in Research and Development
As a simple branched alkane, 2,5-Dimethyl-4-propylheptane is not typically involved in

biological signaling pathways or drug development. Its primary relevance is in the fields of

organic chemistry, fuel science, and as a potential non-polar solvent or a component in

complex hydrocarbon mixtures.

Experimental Protocols
Detailed experimental protocols for the synthesis of 2,5-Dimethyl-4-propylheptane are not

widely published in standard literature. However, its synthesis would follow general principles of

organic chemistry for creating branched alkanes. A plausible, though not specifically cited,

synthetic workflow could involve:

Grignard Reaction: Reacting a suitable alkyl halide (e.g., a propyl magnesium halide) with a

ketone that has the desired methyl branching (e.g., a derivative of heptanone) to form an

alcohol intermediate.

Dehydration: Elimination of the alcohol group to form an alkene.
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Hydrogenation: Catalytic hydrogenation of the alkene to yield the final saturated alkane, 2,5-
Dimethyl-4-propylheptane.

This theoretical workflow is represented by the following diagram:

Alkyl Halide + Ketone

Grignard Reaction

Tertiary Alcohol Intermediate

Dehydration (e.g., H2SO4, heat)

Alkene Intermediate

Catalytic Hydrogenation (e.g., H2, Pd/C)

2,5-Dimethyl-4-propylheptane

Click to download full resolution via product page

A theoretical workflow for the synthesis of the target compound.
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Due to the limited specific research on this compound, no experimental data regarding

biological activity or signaling pathways is available. The information presented is based on

established chemical principles and data from chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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